Cas no 1211524-23-0 (1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine)

• Product Name: 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine
• CAS No: 1211524-23-0
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• CID: 6174880
• PubChem ID: 67972605
• Update Time: 2025-08-05

1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine
• VHSFAVDTEYXOEQ-UHFFFAOYSA-N
• GS2253
• EN300-1933027
• SCHEMBL9934557
• 1211524-23-0
• 1-((4-fluoropyridin-2-yl)methyl)piperazine

• Inchi： 1S/C11H14F3N3/c12-11(13,14)9-2-1-3-16-10(9)8-17-6-4-15-5-7-17/h1-3,15H,4-8H2
• InChI Key： VHSFAVDTEYXOEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 245.11398195g/mol
• Monoisotopic Mass: 245.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine

1-{3-(Trifluoromethyl)Pyridin-2-Ylmethyl}Piperazine: A Comprehensive Overview

The compound 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine, identified by the CAS number CAS No. 1211524-23-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and versatility in synthetic chemistry. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, which is connected to a pyridine derivative substituted with a trifluoromethyl group at the 3-position. This combination of functional groups imparts the compound with interesting electronic and steric properties, making it a valuable building block in drug discovery and materials science.

Recent studies have highlighted the role of 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine in the development of novel pharmaceutical agents. The piperazine moiety is well-known for its ability to act as a bioisostere, often mimicking the functionality of other nitrogen-containing heterocycles in biological systems. This property has been leveraged in the design of inhibitors for various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and neurodegenerative disorders. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects that can modulate the compound's binding affinity and selectivity towards specific biological targets.

The synthesis of CAS No. 1211524-23-0 involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, have been employed to construct the pyridine-piperazine linkage with high precision. These methods not only enhance the yield but also reduce the generation of byproducts, aligning with current green chemistry principles.

In terms of physical and chemical properties, 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine exhibits a melting point that is consistent with other piperazine derivatives, indicating moderate thermal stability. Its solubility in organic solvents is influenced by the electron-withdrawing trifluoromethyl group, which can enhance solubility in polar solvents while reducing it in non-polar media. These properties are crucial for its application in drug delivery systems, where solubility and bioavailability are key considerations.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated inhibitory activity against certain protein kinases involved in cell signaling pathways. This suggests potential applications in oncology, where kinase inhibitors are widely used to target cancer cells selectively. Additionally, the compound's ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of CAS No. 1211524-23-0. This includes modifying its structure to improve half-life and reduce toxicity while maintaining its therapeutic efficacy. Computational chemistry tools, such as molecular docking and QSAR modeling, are being utilized to predict optimal structural modifications that could enhance its performance as a drug candidate.

In conclusion, 1-{3-(trifluoromethyl)pyridin-2-ylmethyl}piperazine, or CAS No. 1211524-23-0, represents a versatile molecule with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as a key player in future innovations within these fields.